Cas no 1023443-89-1 (1-(2,6-Dimethylphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea)

• Product Name: 1-(2,6-Dimethylphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea
• CAS No: 1023443-89-1
• MF: C₁₉H₂₁N₃S
• MW: 323.455142736435
• CID: 5024603
• Update Time: 2023-08-25

1-(2,6-Dimethylphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea Chemical and Physical Properties

Names and Identifiers

• ((2,6-DIMETHYLPHENYL)AMINO)((2-INDOL-3-YLETHYL)AMINO)METHANE-1-THIONE
• 1-(2,6-dimethylphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea
• 1-(2,6-Dimethylphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea

• Inchi： 1S/C19H21N3S/c1-13-6-5-7-14(2)18(13)22-19(23)20-11-10-15-12-21-17-9-4-3-8-16(15)17/h3-9,12,21H,10-11H2,1-2H3,(H2,20,22,23)
• InChI Key： QRQZVEPWZZHYAI-UHFFFAOYSA-N
• SMILES： S=C(NC1C(C)=CC=CC=1C)NCCC1=CNC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 4.5
• Topological Polar Surface Area: 71.9